Cas no 19178-25-7 (3H,4H-pyrido[3,4-d]pyrimidin-4-one)
3H,4H-pyrido[3,4-d]pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dihydropyrido[3,4-d]pyrimidin-4-one
- 1H-pyrido[3,4-d]pyrimidin-4-one
- 3H,4H-Pyrido[3,4-d]pyrimidin-4-one
- 3H-pyrido[3,4-d]pyrimid-4-one
- 3H-Pyrido[3,4-d]pyrimidin-4-on
- 3H-pyrido[3,4-d]pyrimidin-4-one
- Pyrido[3,4-d]pyrimidin-4(3H)-one
- Pyrido[3,4-d]pyrimidin-4-ol
- pyrido<3,4-d>pyrimidin-4(3H)-one
- pyrido-<Pyrido[3,4-d]pyrimidin-4(3H)-one
- Pyrido[3.4-d]pyrimidin-4-ol
- Pyrido[3,4-d]pyrimidin-4(3H)
- Pyrido[3,4-d]pyriMidin-4-one
- Pyrido[3,4-d]pyrimidin-4(3H)-one (8CI,9CI)
- QMOPAFMMLWUTKI-UHFFFAOYSA-N
- pyrido(3,4-d)pyrimidin-4(3h)-one
- N5J
- Pyrido[3,4-d]pyrimidin-4-ol #
- Pyrido[34-d]pyrimidin-4(3H)one
- 4-hydroxy-pyrido[3,4-d]pyrimi
- CHEMBL3770256
- 19178-25-7
- FT-0645969
- MFCD09999183
- MFCD17214226
- EN300-92072
- Pyrido[3,4-d]pyrimidin-4(3H)one
- J-511197
- AKOS017344948
- DTXSID50343499
- SCHEMBL1886926
- 4-hydroxy-pyrido[3,4-d]pyrimidine
- Q27463681
- Pyrido[3,4-d]pyrimidin-4(1H)-one
- A880356
- AKOS006304978
- AM100448
- BDBM50150025
- SY111486
- Z1198269947
- CG-0739
- CS-0046977
- DB-082890
- 3H,4H-pyrido[3,4-d]pyrimidin-4-one
-
- MDL: MFCD09999183
- Inchi: 1S/C7H5N3O/c11-7-5-1-2-8-3-6(5)9-4-10-7/h1-4H,(H,9,10,11)
- InChI Key: QMOPAFMMLWUTKI-UHFFFAOYSA-N
- SMILES: O=C1C2C=CN=CC=2N=CN1
Computed Properties
- Exact Mass: 147.04300
- Monoisotopic Mass: 147.043261791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4
- XLogP3: -0.4
Experimental Properties
- Melting Point: 305 ºC
- PSA: 58.64000
- LogP: 0.31810
3H,4H-pyrido[3,4-d]pyrimidin-4-one Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3H,4H-pyrido[3,4-d]pyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 071446-1g |
3H,4H-pyrido[3,4-d]pyrimidin-4-one |
19178-25-7 | 97% | 1g |
5331.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 071446-500mg |
3H,4H-pyrido[3,4-d]pyrimidin-4-one |
19178-25-7 | 97% | 500mg |
4258.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JX050-50mg |
3H,4H-pyrido[3,4-d]pyrimidin-4-one |
19178-25-7 | 95% | 50mg |
132.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JX050-200mg |
3H,4H-pyrido[3,4-d]pyrimidin-4-one |
19178-25-7 | 95% | 200mg |
321.0CNY | 2021-08-04 | |
| TRC | P841018-100mg |
Pyrido[3,4-d]pyrimidin-4(3H)-one |
19178-25-7 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P841018-500mg |
Pyrido[3,4-d]pyrimidin-4(3H)-one |
19178-25-7 | 500mg |
$ 230.00 | 2022-06-03 | ||
| TRC | P841018-1g |
Pyrido[3,4-d]pyrimidin-4(3H)-one |
19178-25-7 | 1g |
$ 340.00 | 2022-06-03 | ||
| abcr | AB338303-1 g |
3H,4H-Pyrido[3,4-d]pyrimidin-4-one, 97%; . |
19178-25-7 | 97% | 1g |
€315.00 | 2023-04-26 | |
| abcr | AB338303-5 g |
3H,4H-Pyrido[3,4-d]pyrimidin-4-one, 97%; . |
19178-25-7 | 97% | 5g |
€1268.40 | 2023-04-26 | |
| Apollo Scientific | OR310008-500mg |
Pyrido[3,4-d]pyrimidin-4(3H)-one |
19178-25-7 | 500mg |
£150.00 | 2023-08-31 |
3H,4H-pyrido[3,4-d]pyrimidin-4-one Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 3H,4H-pyrido[3,4-d]pyrimidin-4-one
Recent Advances in the Study of 3H,4H-pyrido[3,4-d]pyrimidin-4-one (CAS: 19178-25-7) and Its Applications in Chemical Biology and Medicine
3H,4H-pyrido[3,4-d]pyrimidin-4-one (CAS: 19178-25-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound belongs to the pyridopyrimidinone family, which is known for its diverse pharmacological activities, including kinase inhibition, antimicrobial effects, and anticancer properties. Recent studies have explored its structural modifications and biological activities, shedding light on its therapeutic potential.
One of the key areas of research focuses on the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent findings suggest that 3H,4H-pyrido[3,4-d]pyrimidin-4-one derivatives exhibit selective inhibition against specific kinases, making them promising candidates for targeted therapy. For instance, a 2023 study demonstrated that certain derivatives of this compound showed potent inhibitory activity against EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), both of which are implicated in tumor growth and angiogenesis.
In addition to its kinase inhibitory properties, 3H,4H-pyrido[3,4-d]pyrimidin-4-one has also been investigated for its antimicrobial potential. A recent publication highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study revealed that the compound disrupts bacterial cell wall synthesis, offering a novel mechanism of action that could circumvent existing resistance mechanisms. This finding is particularly relevant in the context of the growing global threat of antimicrobial resistance.
The synthetic pathways for 3H,4H-pyrido[3,4-d]pyrimidin-4-one have also been optimized in recent studies. Researchers have developed more efficient and scalable methods for its synthesis, enabling broader exploration of its derivatives. For example, a 2022 report described a one-pot multicomponent reaction that significantly reduces the number of steps and improves yield compared to traditional methods. Such advancements are crucial for accelerating the development of new drugs based on this scaffold.
Despite these promising developments, challenges remain in the clinical translation of 3H,4H-pyrido[3,4-d]pyrimidin-4-one derivatives. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. However, the compound's versatility and the growing body of research supporting its therapeutic potential make it a compelling area of investigation for future drug discovery efforts.
In conclusion, 3H,4H-pyrido[3,4-d]pyrimidin-4-one (CAS: 19178-25-7) represents a valuable scaffold in chemical biology and medicinal chemistry. Recent studies have expanded our understanding of its biological activities and synthetic accessibility, paving the way for its potential application in treating various diseases. Continued research in this area is expected to yield novel therapeutics with improved efficacy and safety profiles.
19178-25-7 (3H,4H-pyrido[3,4-d]pyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)